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Compound of Interest

1,1,3,3-Tetramethylbutyl
Compound Name:

isocyanide

Cat. No.: B084306

An In-depth Technical Guide to the Hazards and Safety Precautions for Handling Tert-octyl
Isocyanide

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive information on the hazards and essential safety
precautions for handling tert-octyl isocyanide (also known as 1,1,3,3-tetramethylbutyl
isocyanide). Adherence to these guidelines is crucial for minimizing risks in a laboratory or
research setting.

Chemical Identification and Physical Properties

Tert-octyl isocyanide is a flammable and harmful chemical compound. A clear understanding of
its physical and chemical properties is the first step in safe handling.
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Property Value
1,1,3,3-Tetramethylbutyl isocyanide,

Synonyms Walborsky's reagent, 2-Isocyano-2,4,4-
trimethylpentane

CAS Number 14542-93-9

Molecular Formula CoH17N[1][2]

Molecular Weight 139.24 g/mol

Appearance Colorless liquid[1][3]

Boiling Point 55-57 °C at 11 mmHg

Density 0.794 g/mL at 25 °C

Flash Point 52 °C (125.6 °F) - closed cup[2]

Storage Temperature

2-8°C[2]

Hazard Identification and Classification

Tert-octyl isocyanide is classified as a hazardous substance. The primary hazards are its

flammability and its toxicity upon exposure.

GHS Hazard Statements:

Signal Word: Warning[3][4]

Hazard Pictograms:

H226: Flammable liquid and vapour.[2][4][5]
H302: Harmful if swallowed.[4][5]
H312: Harmful in contact with skin.[4][5]

H332: Harmful if inhaled.[4][5]
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e GHSO02: Flame (Flammable)

e GHSO07: Exclamation Mark (Harmful)

Toxicological Information

While extensive toxicological studies on tert-octyl isocyanide have not been completed, it is
assessed as being moderately toxic through oral, dermal, and inhalation routes of exposure.[3]
To the best of current knowledge, the chemical, physical, and toxicological properties have not
been thoroughly investigated.

Potential Health Effects:

Inhalation: Harmful if inhaled.[4][5] May cause respiratory tract irritation.

Skin Contact: Harmful in contact with skin.[4][5]

Eye Contact: May cause eye irritation.

Ingestion: Harmful if swallowed.[4][5]

Potential Symptoms: Exposure may lead to nausea, headache, and vomiting.

Safe Handling and Storage Protocols

Strict adherence to the following protocols is mandatory to ensure safety when working with
tert-octyl isocyanide.

Engineering Controls

» Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[4]
» Use explosion-proof electrical, ventilating, and lighting equipment.[3][4]

o Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE)
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A comprehensive assessment of the risks should be conducted before handling. The following
PPE is recommended:

PPE Type Specification

Eye/Face Protection Chemical safety goggles or a face shield.

) ) Chemically resistant gloves (e.g., nitrile rubber).
Skin Protection

Protective clothing to prevent skin contact.[4]

If ventilation is inadequate, a NIOSH-approved
Respiratory Protection respirator with an appropriate cartridge for

organic vapors should be used.

Handling Procedures

» Avoid contact with skin, eyes, and clothing.[4]

o Keep away from heat, sparks, open flames, and other ignition sources.[3][4] No smoking.[3]

[4]
e Use only non-sparking tools.[3]

o Take precautionary measures against static discharge.[3] Ground and bond containers and
receiving equipment.[3]

e Wash hands thoroughly after handling.[3] Do not eat, drink, or smoke when using this
product.[3]

Storage Requirements

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]
e Itis recommended to store in a refrigerator at 2-8°C.[2]
o Store under an inert gas atmosphere.[3]

o Keep away from incompatible materials such as oxidizing agents.
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First Aid and Emergency Procedures

In case of exposure or accident, immediate and appropriate first aid is critical.

Exposure Route

First Aid Measures

Inhalation

Remove the individual to fresh air and keep
them comfortable for breathing.[4] If not
breathing, give artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area with plenty of soap and
water.[4] If skin irritation occurs, seek medical

attention.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing.[5] Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. If the person feels unwell, call a poison

center or doctor.[5]

Spill and Leak Procedures

e Evacuate personnel from the area.

Remove all sources of ignition.

Ventilate the area.

Wear appropriate personal protective equipment.
Absorb the spill with an inert, non-combustible material (e.g., sand, earth, vermiculite).

Collect the absorbed material into a suitable container for disposal.
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Disposal Considerations

Dispose of tert-octyl isocyanide and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations. Do not allow the chemical to

enter drains or waterways.

Experimental Workflow and Safety Logic

The following diagrams illustrate the logical flow for safely handling tert-octyl isocyanide.
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Preparation

Conduct Risk Assessment

Don Appropriate PPE
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Ensure Proper Ventilation
(Fume Hood On)

Verify Emergency Equipment
(Eyewash, Shower, Spill Kit)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b084306?utm_src=pdf-custom-synthesis
https://cymitquimica.com/products/IN-DA001D0X/14542-93-9/pentane-2-isocyano-244-trimethyl/
https://www.biosynth.com/p/FT02696/14542-93-9-1133-tetramethylbutyl-isocyanide
https://www.tcichemicals.com/KR/ko/documentSearch/productSDSSearchDoc?productCode=T1054&langSelector=en&selectedCountry=KR
https://www.tcichemicals.com/BE/en/sds/T1054_EU_6N.pdf
https://georganics.sk/chemical/1133-tetramethylbutyl-isocyanide/
https://www.benchchem.com/product/b084306#hazards-and-safety-precautions-for-handling-tert-octyl-isocyanide
https://www.benchchem.com/product/b084306#hazards-and-safety-precautions-for-handling-tert-octyl-isocyanide
https://www.benchchem.com/product/b084306#hazards-and-safety-precautions-for-handling-tert-octyl-isocyanide
https://www.benchchem.com/product/b084306#hazards-and-safety-precautions-for-handling-tert-octyl-isocyanide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b084306?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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